Cas no 2105938-35-8 ((2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide))

• Product Name: (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide)
• CAS No: 2105938-35-8
• MF: C₉H₇N₇
• MW: 213.198779344559
• CID: 5154482
• PubChem ID: 137319824
• Update Time: 2026-03-03

(2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide) Chemical and Physical Properties

Names and Identifiers

• (2Z,6Z)-N′2,N′6-DICYANOPYRIDINE-2,6-BIS(CARBOXIMIDAMIDE)
• N2,N6-Dicyanopyridine-2,6-bis(carboximidamide)
• Weix 2-pyridyl-N-cyanocarboxamidine ligand for nickel catalysis
• SY278269
• MFCD31731629
• N2,N6-dicyanopyridine-2,6-dicarboximidamide
• CS-0081008
• D74271
• 2105938-35-8
• (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide)

• Inchi： 1S/C9H7N7/c10-4-14-8(12)6-2-1-3-7(16-6)9(13)15-5-11/h1-3H,(H2,12,14)(H2,13,15)
• InChI Key： NFCPGRIKBAMXHQ-UHFFFAOYSA-N
• SMILES： C1(C(NC#N)=N)=NC(C(NC#N)=N)=CC=C1

Computed Properties

• Exact Mass: 213.07629325g/mol
• Monoisotopic Mass: 213.07629325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Melting Point: >300 °C

(2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide) Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide)

Comprehensive Analysis of (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide) (CAS No. 2105938-35-8): Properties, Applications, and Research Insights

The compound (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide) (CAS No. 2105938-35-8) is a highly specialized organic molecule with a unique structural framework. Its pyridine-based backbone and dicyano functional groups make it a subject of significant interest in pharmaceutical and materials science research. This article delves into its molecular characteristics, synthesis pathways, and potential applications, aligning with current trends in drug discovery and advanced material design.

Recent advancements in cheminformatics and computational chemistry have spurred renewed interest in compounds like 2105938-35-8. Researchers are particularly intrigued by its potential as a molecular scaffold for developing novel enzyme inhibitors or ligands in catalytic systems. The compound's Z-configuration at the imidamide groups introduces stereochemical complexity, which could be exploited for chiral recognition in asymmetric synthesis—a hot topic in modern organic chemistry.

The thermal stability and solubility profile of (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide) have been investigated for potential applications in coordination polymers and metal-organic frameworks (MOFs). These materials are currently at the forefront of green energy research, particularly in carbon capture and hydrogen storage technologies. The compound's ability to form multiple coordination sites makes it a promising candidate for designing next-generation porous materials.

In pharmaceutical contexts, the bis(carboximidamide) moiety present in CAS 2105938-35-8 bears structural resemblance to known bioactive compounds targeting infectious diseases. This has led to computational studies exploring its potential as a molecular probe for protein-protein interactions, especially in the context of antiviral drug development—a highly relevant area given recent global health challenges. The compound's hydrogen bonding capacity and π-stacking potential make it particularly interesting for structure-based drug design.

From a synthetic chemistry perspective, the preparation of (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide) involves sophisticated protection-deprotection strategies and stereoselective transformations. Current literature suggests innovative approaches using flow chemistry techniques to improve yield and purity—methods that align with the pharmaceutical industry's push toward continuous manufacturing and process intensification.

The analytical characterization of this compound presents unique challenges due to its polar functional groups and tautomeric equilibria. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR are typically employed to confirm its structure. These analytical hurdles mirror broader discussions in the scientific community about characterization of complex molecules and quality control in drug development.

Environmental and sustainability considerations surrounding the synthesis of 2105938-35-8 have prompted investigations into green chemistry alternatives. Researchers are exploring biocatalytic routes and renewable solvent systems to reduce the environmental footprint of its production—a response to growing industry demands for eco-friendly synthesis protocols.

Looking forward, the scientific community anticipates expanded applications for (2Z,6Z)-N′2,N′6-Dicyanopyridine-2,6-bis(carboximidamide) in materials science and medicinal chemistry. Its unique combination of hydrogen bond donors/acceptors and aromatic character positions it as a versatile building block for supramolecular chemistry applications. Ongoing research is particularly focused on its potential in molecular recognition systems and as a pharmacophore in drug discovery pipelines.